Cas no 31775-70-9 (Benzeneacetic acid,2-methyl-, phenylmethyl ester)

• Product Name: Benzeneacetic acid,2-methyl-, phenylmethyl ester
• CAS No: 31775-70-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 316618
• PubChem ID: 249275
• Update Time: 2025-04-19

Benzeneacetic acid,2-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-methyl-, phenylmethyl ester
• (pyridin-2-yl)(o-tolyl)methanone
• [2]pyridyl-o-tolyl ketone
• [2]Pyridyl-o-tolyl-keton
• 2-(2-Methylbenzoyl)-pyridine
• 2-(2-METHYLBENZOYL)PYRIDINE
• AC1L3MMO
• AG-F-89417
• benzyl 2-(o-tolyl)acetate
• CTK5A1430
• Methanone, (2-methylphenyl)-2-pyridinyl-
• o-tolyl-2-pyridylmethanone
• o-tolyl-acetic acid benzyl ester
• o-Tolyl-essigsaeure-benzylester
• pyridin-2-yl-o-tolyl-methanone
• 31775-70-9
• SCHEMBL10716907
• Benzyl (2-methylphenyl)acetate
• DTXSID90953713
• NCIOpen2_003367
• NSC-67369
• NSC67369

• Inchi： 1S/C16H16O2/c1-13-7-5-6-10-15(13)11-16(17)18-12-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3
• InChI Key： VTPRGJRKNWJCQP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.096
• Boiling Point: 354.3°Cat760mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.566
• PSA: 26.3
• LogP: 3.28090